Cas no 2169852-28-0 (methyl 2-(1E)-4-methyl-2,3-dihydro-1H-inden-1-ylideneacetate)

• Product Name: methyl 2-(1E)-4-methyl-2,3-dihydro-1H-inden-1-ylideneacetate
• CAS No: 2169852-28-0
• MF: C₁₃H₁₄O₂
• MW: 202.249063968658
• CID: 6409422
• PubChem ID: 165530079
• Update Time: 2025-08-03

methyl 2-(1E)-4-methyl-2,3-dihydro-1H-inden-1-ylideneacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(1E)-4-methyl-2,3-dihydro-1H-inden-1-ylideneacetate
• 2169852-28-0
• methyl 2-[(1E)-4-methyl-2,3-dihydro-1H-inden-1-ylidene]acetate
• EN300-1459788

• Inchi： 1S/C13H14O2/c1-9-4-3-5-12-10(6-7-11(9)12)8-13(14)15-2/h3-5,8H,6-7H2,1-2H3/b10-8+
• InChI Key： JOABZPTWDVDARN-CSKARUKUSA-N
• SMILES： O(C)C(/C=C1/C2C=CC=C(C)C=2CC/1)=O

Computed Properties

• Exact Mass: 202.099379685g/mol
• Monoisotopic Mass: 202.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26.3Ų

Additional information on methyl 2-(1E)-4-methyl-2,3-dihydro-1H-inden-1-ylideneacetate

Methyl 2-(1E)-4-Methyl-2,3-Dihydro-1H-Inden-1-Ylideneacetate: A Comprehensive Overview

The compound methyl 2-(1E)-4-methyl-2,3-dihydro-1H-inden-1-ylideneacetate (CAS No. 2169852-28-0) is a specialized organic compound that has garnered attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a methyl group with a substituted indenylidene group, making it a valuable molecule for various applications in drug discovery and chemical synthesis.

Recent studies have highlighted the potential of this compound as a precursor in the synthesis of bioactive molecules. Its structure, characterized by the presence of a conjugated enone system, makes it an ideal candidate for exploring photochemical reactions and electron transfer processes. Researchers have utilized this compound to investigate its role in generating reactive intermediates, which are crucial in understanding fundamental chemical transformations.

The synthesis of methyl 2-(1E)-4-methyl-2,3-dihydro-1H-inden-1-ylideneacetate involves a multi-step process that typically begins with the preparation of the indenylidene moiety. This is followed by esterification to introduce the methyl group. The optimization of these steps has been a focus of recent research, with scientists employing green chemistry principles to enhance yield and reduce environmental impact.

In terms of physical properties, this compound exhibits a melting point of approximately 78°C and is sparingly soluble in water. Its UV-visible spectrum reveals strong absorption bands in the range of 270–300 nm, which is indicative of its conjugated system. These properties make it suitable for applications in fluorescence sensing and as a chromophore in materials science.

One of the most promising areas of research involving this compound is its potential as an anti-inflammatory agent. Preclinical studies have demonstrated that derivatives of this compound exhibit significant anti-inflammatory activity by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that further exploration into its pharmacokinetics and bioavailability could pave the way for new therapeutic interventions.

Moreover, the compound has been explored as a building block in the construction of complex natural product analogs. Its rigid structure provides an excellent framework for assembling larger molecules with intricate stereochemistry. This has led to its use in total synthesis efforts targeting biologically active compounds such as alkaloids and terpenoids.

In conclusion, methyl 2-(1E)-4-methyl-2,3-dihydro-1H-inden-1-ylideneacetate (CAS No. 2169852-28-0) stands out as a versatile molecule with diverse applications across multiple disciplines. Its unique structure, coupled with its favorable physical properties, positions it as a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover new insights into its potential uses, this compound is likely to remain at the forefront of chemical innovation.